2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide

• IUPAC Name: 2-fluoro-N-(2-phenylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C19H13FN4O/c20-16-9-5-4-8-15(16)19(25)21-13-10-11-17-18(12-13)23-24(22-17)14-6-2-1-3-7-14/h1-12H,(H,21,25)
• InChI Key: RYYMLZWUIYXZIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C19H13FN4O
• Molecular Weight: 332.3 g/mol

Description

2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations have been extensively studied.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide is not fully understood. However, it has been suggested that this compound may exert its anticancer activity by inhibiting the activity of enzymes involved in cell division.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide exhibits low toxicity towards normal cells. However, it has been shown to induce apoptosis (programmed cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide in lab experiments is its potential as a selective and potent anticancer agent. However, one of the limitations is the lack of understanding of its mechanism of action, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide. One of the areas of research is the development of new synthetic methods for the compound. Another area of research is the elucidation of its mechanism of action, which may lead to the development of more potent and selective anticancer agents. Additionally, research on the potential use of this compound in agriculture and material science may lead to the development of new products and materials.

Synthesis Methods

The synthesis of 2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide has been reported using different methods. One of the commonly used methods involves the reaction of 2-phenyl-2H-1,2,3-benzotriazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 2-fluoroaniline to obtain the desired product.

Scientific Research Applications

2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent.
In agriculture, 2-fluoro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide has been shown to have potential as a herbicide and insecticide. It has also been studied for its potential use as a growth regulator in plants.
In material science, this compound has been studied for its potential use in the development of new materials such as polymers and liquid crystals.